Cas no 96449-05-7 (Rispenzepine)

• Product Name: Rispenzepine
• CAS No: 96449-05-7
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 880471
• PubChem ID: 129505
• Update Time: 2025-07-13

Rispenzepine Chemical and Physical Properties

Names and Identifiers

• Rispenzepine
• 11-[(1-methyl-piperidine-3-yl)-carbonyl]-6,11-dihydro-5H-pyrido[2,3-b][1,5]-benzodiazepine-5-one
• Rispenzepine [INN]
• BCP18279
• Q27292494
• CS-6598
• AKOS040742555
• HY-U00030
• NS00123261
• rispenzepina
• 5H-PYRIDO(2,3-B)(1,5)BENZODIAZEPIN-5-ONE, 6,11-DIHYDRO-11-((1-METHYL-3-PIPERIDINYL)CARBONYL)-
• W99LLM73R7
• CHEMBL2106612
• UNII-W99LLM73R7
• 11-(1-methylpiperidine-3-carbonyl)-6,11-dihydro-5H-benzo[b]pyrido[2,3-e][1,4]diazepin-5-one
• 11-(1-methylpiperidine-3-carbonyl)-6H-pyrido[3,2-c][1,5]benzodiazepin-5-one
• 96449-05-7
• (+-)-6,11-Dihydro-11-(1-methylnipecotoyl)-5H-pyrido(2,3-b)(1,5)benzodiazepin-5-one
• 6,11-DIHYDRO-11-((1-METHYL-3-PIPERIDINYL)CARBONYL)-5H-PYRIDO(2,3-B)(1,5)BENZODIAZEPIN-5-ONE
• rispenzepinum
• 11-(1-Methylpiperidine-3-carbonyl)-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-5-one
• (- )-6.11-Dihydro-11-(1-methylnipecotoyl)-5H-pyrido(2,3-b)(1,5)benzodiazepin-5-one
• DA-67226
• DTXSID60869271
• SCHEMBL211765

• Inchi： 1S/C19H20N4O2/c1-22-11-5-6-13(12-22)19(25)23-16-9-3-2-8-15(16)21-18(24)14-7-4-10-20-17(14)23/h2-4,7-10,13H,5-6,11-12H2,1H3,(H,21,24)
• InChI Key： LPLNSPKKMWHFAU-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C)CCC1)N1C2C(=CC=CN=2)C(NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 336.159
• Monoisotopic Mass: 336.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.5

Experimental Properties

• Density: 1.267
• Boiling Point: 522.3°C at 760 mmHg
• Flash Point: 269.7°C
• Refractive Index: 1.616

Rispenzepine Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Rispenzepine

Introduction to Rispenzepine (CAS No. 96449-05-7) in Modern Chemical and Biomedical Research

Rispenzepine, a compound with the chemical identifier CAS No. 96449-05-7, has emerged as a significant molecule in the realm of chemical and biomedical research. This zwitterionic compound, characterized by its unique structural and pharmacological properties, has garnered considerable attention for its potential applications in therapeutic interventions. The systematic name of this compound underscores its molecular architecture, which is pivotal in understanding its biological interactions and mechanisms of action.

The structural elucidation of Rispenzepine reveals a complex arrangement of functional groups that contribute to its distinctive pharmacokinetic profile. These features include a benzene ring substituted with nitrogen-containing heterocycles, which are known to enhance binding affinity to specific biological targets. Such structural motifs are increasingly recognized for their role in modulating neurotransmitter systems, making Rispenzepine a candidate for further exploration in the treatment of neurological disorders.

In recent years, there has been a surge in research focusing on the development of novel compounds that can interact selectively with central nervous system receptors. Rispenzepine has been identified as a promising candidate due to its ability to modulate the activity of serotonin receptors, particularly the 5-HT1A receptor. This receptor is implicated in various physiological processes, including mood regulation, anxiety reduction, and cognitive function. The growing body of evidence suggests that compounds targeting this receptor system may offer therapeutic benefits in conditions such as depression and post-traumatic stress disorder.

One of the most compelling aspects of Rispenzepine is its potential to serve as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying its chemical structure, researchers can gain insights into how different functional groups influence its pharmacological properties. This approach has already led to the identification of several analogs with enhanced potency and selectivity. For instance, derivatives of Rispenzepine have shown improved binding affinity to 5-HT1A receptors while minimizing off-target effects.

The synthesis of Rispenzepine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been particularly useful in constructing the complex framework of this compound.

Preclinical studies have demonstrated that Rispenzepine exhibits promising pharmacological effects without significant side effects at therapeutic doses. Its ability to cross the blood-brain barrier makes it an attractive candidate for oral administration, which would enhance patient compliance compared to injectable therapies. Additionally, preliminary toxicology studies indicate that Rispenzepine is well-tolerated, suggesting a favorable safety profile for future clinical development.

The impact of Rispenzepine on biomedical research extends beyond its potential therapeutic applications. It serves as a valuable tool for understanding the underlying mechanisms of neurotransmitter receptor function. By studying how Rispenzepine interacts with these receptors, scientists can uncover new insights into neurological disorders and develop more targeted treatments.

As research continues to evolve, the role of Rispenzepine is likely to expand further. Emerging technologies such as high-throughput screening and computational modeling are expected to accelerate the discovery of new derivatives with improved pharmacological properties. These advancements will not only enhance our understanding of central nervous system biology but also pave the way for innovative therapeutic strategies.

In conclusion, Rispenzepine (CAS No. 96449-05-7) represents a significant advancement in chemical and biomedical research. Its unique structural features, coupled with promising preclinical data, position it as a compelling candidate for further development in treating neurological disorders. The ongoing exploration of this compound underscores the importance of innovative research in addressing complex medical challenges.